4-bromo-N,N-dipropylbenzamide

• Molecular Formula: C13H18BrNO
• Molecular Weight: 284.19 g/mol
• IUPAC Name: 4-bromo-N,N-dipropylbenzamide
• InChI: InChI=1S/C13H18BrNO/c1-3-9-15(10-4-2)13(16)11-5-7-12(14)8-6-11/h5-8H,3-4,9-10H2,1-2H3
• InChI Key: QOICZLJBFSFEIC-UHFFFAOYSA-N
• SMILES: CCCN(CCC)C(=O)C1=CC=C(C=C1)Br

Description

4-Bromo-N,N-dipropylbenzamide (C₁₃H₁₇BrNO) is a benzamide derivative featuring a bromine substituent at the para position of the aromatic ring and two n-propyl groups attached to the nitrogen atom. Its synthesis typically involves reacting 4-bromobenzoyl chloride with di-n-propylamine under reflux conditions .

Comparison with Similar Compounds

Structural and Functional Comparisons with Analogues

Alkyl Chain Variations

4-Bromo-N,N-dimethylbenzamide (CAS 18469-37-9)

• Structure : Replaces propyl groups with methyl groups.
• Impact: Reduced steric hindrance and lower molecular weight (C₁₀H₁₂BrNO) compared to the dipropyl variant. This enhances solubility in polar solvents but may decrease stability in hydrophobic environments .

4-Bromo-N,N-diisopropylbenzamide (CAS 346708-50-7)

• Structure : Branched isopropyl groups instead of linear propyl.
• Impact : Increased steric hindrance alters crystal packing and reduces reactivity in nucleophilic substitution reactions. This branching may also affect binding affinity in biological systems .

4-Bromo-N-propylbenzamide (CAS 223557-19-5)

• Structure : Single n-propyl group on nitrogen.
• Impact : The absence of a second alkyl group reduces lipophilicity and may lower melting points compared to the dipropyl analogue. This structural simplicity can enhance synthetic accessibility .

Substituent Variations on the Aromatic Ring

4-Methoxy-N,N-dipropylbenzamide

• Structure : Methoxy (-OCH₃) replaces bromine.
• Impact : The electron-donating methoxy group increases electron density on the aromatic ring, altering reactivity in electrophilic substitution reactions. This substitution also shifts NMR signals (e.g., 13C NMR δ ~55 ppm for methoxy carbon) .

4-Bromo-N-(2-nitrophenyl)benzamide

• Structure: Introduces a nitro group (-NO₂) on the adjacent phenyl ring.

4-Amino-N,N-dipropylbenzamide (CAS 79868-19-2)

• Structure: Amino (-NH₂) replaces bromine.
• Impact: The amino group increases solubility in aqueous media and enables participation in hydrogen bonding, which influences crystal packing and biological activity .

Thiourea Analogues

4-Bromo-N-(di-n-propylcarbamothioyl)benzamide

• Structure : Thiourea (-NHC(S)NR₂) replaces the amide group.
• Impact : The thiocarbonyl group (C=S) increases planarity and strengthens hydrogen-bonding interactions, leading to dimer formation in crystal structures. Bond lengths (e.g., C=S: ~1.68 Å vs. C=O: ~1.22 Å in amides) differ significantly, affecting electronic properties .

1-(4-Chlorobenzoyl)-3-(2,4,6-trichlorophenyl)thiourea

• Structure : Multiple chloro substituents and a trichlorophenyl group.
• Impact: Enhanced halogen bonding and increased molecular weight (C₁₄H₇Cl₄N₂OS) improve thermal stability but reduce solubility in nonpolar solvents .

Physicochemical and Pharmacological Properties

Crystallography and Hydrogen Bonding

• 4-Bromo-N,N-dipropylbenzamide: Forms centrosymmetric dimers via N–H⋯S hydrogen bonds (e.g., N⋯S distance: ~3.35 Å). This contrasts with non-thiourea analogues like 4-bromo-N,N-dimethylbenzamide, which lack such interactions .
• 4-Bromo-2-fluoro-N,N-dimethylbenzamide: Fluorine’s electronegativity introduces dipole-dipole interactions, reducing melting points compared to non-fluorinated analogues .

Pharmacological Potential

• 4-Chloro-N,N-dipropylbenzamide : Acts as a TRPA1 receptor agonist, suggesting that halogen type (Cl vs. Br) and alkyl chain length influence receptor binding. Bromine’s larger size may enhance steric effects but reduce metabolic stability .
• 4-Amino-N,N-dipropylbenzamide: The amino group’s basicity makes it a candidate for prodrug development, though bromine’s electronegativity in the parent compound may limit such applications .

Data Tables

Table 1: Structural Comparison of Key Analogues

Compound	Molecular Formula	Substituents	Key Properties
4-Bromo-N,N-dipropylbenzamide	C₁₃H₁₇BrNO	Br, N(N-Pr₂)	Forms hydrogen-bonded dimers
4-Bromo-N,N-dimethylbenzamide	C₁₀H₁₂BrNO	Br, N(Me₂)	Higher solubility in DMSO
4-Methoxy-N,N-dipropylbenzamide	C₁₄H₂₁NO₂	OMe, N(N-Pr₂)	13C NMR δ 55 (OCH₃)
4-Amino-N,N-dipropylbenzamide	C₁₃H₂₀N₂O	NH₂, N(N-Pr₂)	Enhanced hydrogen bonding